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Compound of Interest

Compound Name: DiOC16(3)

Cat. No.: B12372544 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step procedure for the

safe disposal of DiOC16(3), a lipophilic cyanine dye commonly used for staining cytoplasmic

membranes.

Chemical and Safety Data Overview
DiOC16(3) is a fluorescent dye with the molecular formula C₅₅H₈₈N₂O₉ and a molecular weight

of 921.30.[1] It is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl

sulfoxide (DMSO) at concentrations greater than 5 mg/mL.[1][2] While specific, detailed

disposal instructions for DiOC16(3) are not readily available, the Safety Data Sheet (SDS) for

the related compound DiOC16(3) perchlorate advises avoiding dust formation and prolonged

or repeated exposure.[3] As with any chemical, it is crucial to handle DiOC16(3) with caution,

as its hazards have not been thoroughly investigated.[3]
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Property Value

Molecular Formula C₅₅H₈₈N₂O₉

Molecular Weight 921.30 g/mol

Appearance Orange solid

Solubility >5 mg/mL in DMF and DMSO

Excitation/Emission 484/501 nm (in Methanol)

Storage 4°C, protect from light

Proper Disposal Protocol for DiOC16(3)
The following procedure is a general guideline based on standard laboratory practices for

chemical waste disposal. Always consult and adhere to your institution's specific waste

management policies and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling DiOC16(3), ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation and Collection

Solid Waste:

Collect any solid DiOC16(3) waste, including empty vials and contaminated items (e.g.,

weighing paper, pipette tips), in a designated and clearly labeled hazardous waste

container.

The container should be made of a material compatible with the chemical and its solvent if

applicable.
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Liquid Waste:

Solutions of DiOC16(3) in organic solvents (e.g., DMF, DMSO) must be collected as

hazardous chemical waste.

Use a designated, sealed, and properly labeled waste container. Do not mix with aqueous

or other incompatible waste streams.

The label should clearly state "Hazardous Waste," the chemical name "DiOC16(3)," the

solvent used, and the approximate concentration.

Step 3: Decontamination of Labware

Glassware and other reusable labware that has come into contact with DiOC16(3) should be

decontaminated.

Rinse the contaminated labware with a suitable organic solvent (e.g., ethanol or acetone) to

remove the dye.

Collect the initial rinsate as hazardous chemical waste. Subsequent rinses with soap and

water can typically be disposed of down the drain, but this depends on local regulations.

Step 4: Storage of Waste

Store the hazardous waste container in a designated satellite accumulation area.

Ensure the container is kept closed except when adding waste.

Store in a well-ventilated area, away from incompatible materials.

Step 5: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Never dispose of DiOC16(3) or its solutions down the drain or in the regular trash.
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Disposal Workflow
Caption: Workflow for the proper disposal of DiOC16(3) waste.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of DiOC16(3), contributing to a culture of safety and

sustainability in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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